Cas no 55212-82-3 (2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-)
55212-82-3 structure
Product Name:2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-
CAS No:55212-82-3
MF:C10H17NO3
MW:199.246883153915
CID:352538
PubChem ID:580979
Update Time:2025-04-19
2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-
- ethyl 3-morpholin-4-ylbut-2-enoate
- 55212-82-3
- ethyl 3-(morpholin-4-yl)but-2-enoate
- AKOS034464081
- DTXSID10342342
- ethyl 3-morpholinobut-2-enate
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- Inchi: 1S/C10H17NO3/c1-3-14-10(12)8-9(2)11-4-6-13-7-5-11/h8H,3-7H2,1-2H3
- InChI Key: CENCNIGVANECFS-UHFFFAOYSA-N
- SMILES: O1CCN(C(=CC(=O)OCC)C)CC1
Computed Properties
- Exact Mass: 199.12091
- Monoisotopic Mass: 199.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.77
2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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